Cas no 103542-47-8 (Boc-Val-Chloromethylketone)

• Product Name: Boc-Val-Chloromethylketone
• CAS No: 103542-47-8
• MF: C₁₁H₂₀ClNO₃
• MW: 249.734402656555
• MDL: MFCD11113165
• CID: 125718
• PubChem ID: 13919082
• Update Time: 2025-04-18

Boc-Val-Chloromethylketone Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[3-chloro-1-(1-methylethyl)-2-oxopropyl]-, 1,1-dimethylethyl ester, (S)- (9CI)
• Boc-L-Valine chloromethyl ketone
• BOC-L-VALINE CHLOROMETHYL KETONE HYDROCHLORIDE
• Boc-Val-CMK
• tert-butyl N-[(3S)-1-chloro-4-methyl-2-oxopentan-3-yl]carbamate
• Boc-Val-CH2Cl
• Boc-Val-chloromethylketone
• Boc-L-Val-CMK
• Boc-L-Valine chloromethyl ketone≥ 98% (HPLC)
• 103542-47-8
• Boc-ValCH2Cl
• tert-Butyl [(3S)-1-chloro-4-methyl-2-oxopentan-3-yl]carbamate
• Carbamic acid,[3-chloro-1-(1-methylethyl)-2-oxopropyl]-,1,1-dimethylethyl ester,(S)-(9ci)
• (4-Chloro-3-methyl-1H-pyrazol-1-yl)aceticacid
• (S)-tert-butyl 1-chloro-4-methyl-2-oxopentan-3-ylcarbamate
• HQCFUDZWXVYJEF-VIFPVBQESA-N
• DTXSID50552488
• BS-26049
• CS-0210571
• MFCD11113165
• (S)-tert-Butyl (1-chloro-4-methyl-2-oxopentan-3-yl)carbamate
• EN300-7192517
• A1867
• Boc-Val-Chloromethylketone

• MDL： MFCD11113165
• Inchi： 1S/C11H20ClNO3/c1-7(2)9(8(14)6-12)13-10(15)16-11(3,4)5/h7,9H,6H2,1-5H3,(H,13,15)/t9-/m0/s1
• InChI Key： HQCFUDZWXVYJEF-VIFPVBQESA-N
• SMILES： ClCC([C@H](C(C)C)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 249.11300
• Monoisotopic Mass: 249.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 58.89000
• LogP: 2.54800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives